6-amino-2-(cyclohexylamino)pyrimidin-4(3H)-one

• IUPAC Name: 4-amino-2-(cyclohexylamino)-1H-pyrimidin-6-one
• InChI: InChI=1S/C10H16N4O/c11-8-6-9(15)14-10(13-8)12-7-4-2-1-3-5-7/h6-7H,1-5H2,(H4,11,12,13,14,15)
• InChI Key: WSIYTMGYWKWRES-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC2=NC(=CC(=O)N2)N
• Molecular Formula: C10H16N4O
• Molecular Weight: 208.26 g/mol
• CAS No.: 1256628-12-2

Description

6-amino-2-(cyclohexylamino)pyrimidin-4(3H)-one, also known as 6-ACP, is a cyclic pyrimidine analogue. It is a heterocyclic compound that is used in a variety of scientific research applications. 6-ACP has been studied for its potential use in a range of biochemical and physiological processes.

Scientific Research Applications

6-amino-2-(cyclohexylamino)pyrimidin-4(3H)-one has been studied for its potential use in a variety of scientific research applications. It has been used in the synthesis of a variety of heterocyclic compounds, including those with anti-tumor properties. It has also been used in the synthesis of compounds with antiviral properties. Additionally, this compound has been studied for its potential use in the synthesis of compounds with anti-inflammatory and analgesic properties.

Mechanism of Action

The mechanism of action of 6-amino-2-(cyclohexylamino)pyrimidin-4(3H)-one is not fully understood. However, it is believed to interact with a variety of biochemical and physiological processes. For example, this compound has been shown to interact with enzymes involved in the synthesis of proteins, which could potentially lead to the production of a variety of biologically active compounds. Additionally, this compound has been shown to interact with enzymes involved in the synthesis of nucleic acids, which could lead to the formation of a variety of biologically active compounds.
Biochemical and Physiological Effects
This compound has been studied for its potential use in a variety of biochemical and physiological processes. For example, it has been shown to interact with enzymes involved in the synthesis of proteins, which could potentially lead to the production of a variety of biologically active compounds. Additionally, this compound has been shown to interact with enzymes involved in the synthesis of nucleic acids, which could lead to the formation of a variety of biologically active compounds. Additionally, this compound has been shown to interact with receptors involved in the regulation of cellular processes, which could lead to the modulation of a variety of physiological processes.

Advantages and Limitations for Lab Experiments

6-amino-2-(cyclohexylamino)pyrimidin-4(3H)-one has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in solution. Additionally, it is relatively non-toxic, making it suitable for use in a variety of experiments. However, this compound has some limitations for use in laboratory experiments. For example, it is not soluble in water, making it difficult to use in certain types of experiments. Additionally, it is not very stable in the presence of light, making it difficult to use in certain types of experiments.

Future Directions

There are a number of potential future directions for the use of 6-amino-2-(cyclohexylamino)pyrimidin-4(3H)-one. For example, it could potentially be used in the synthesis of compounds with anti-cancer properties. Additionally, this compound could potentially be used in the synthesis of compounds with antiviral properties. Additionally, this compound could potentially be used in the synthesis of compounds with anti-inflammatory and analgesic properties. Additionally, this compound could potentially be used in the synthesis of compounds with neuroprotective properties. Finally, this compound could potentially be used in the synthesis of compounds with immunomodulatory properties.